BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: CTX-0294885
Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B10779493

For Researchers, Scientists, and Drug Development Professionals

Introduction

CTX-0294885 hydrochloride is a potent, broad-spectrum kinase inhibitor. It has been utilized
as a valuable tool in chemical proteomics for kinome profiling and has demonstrated the ability
to bind to a wide array of kinases, including all members of the AKT family.[1][2] These
characteristics make it a significant compound for research in areas such as oncology,
inflammation, and diabetes.[1][2] This document provides detailed protocols for the
reconstitution, storage, and handling of CTX-0294885 hydrochloride to ensure its optimal
performance and stability in experimental settings.

Data Presentation
Solubility Data

CTX-0294885 hydrochloride exhibits solubility in various organic solvents. It is crucial to use
high-purity, anhydrous solvents to achieve the concentrations listed below. Note that solubility
can be affected by the purity of the solvent, temperature, and sonication.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10779493?utm_src=pdf-interest
https://www.benchchem.com/product/b10779493?utm_src=pdf-body
https://www.medchemexpress.com/CTX-0294885.html
https://www.bioscience.co.uk/product~922961
https://www.medchemexpress.com/CTX-0294885.html
https://www.bioscience.co.uk/product~922961
https://www.benchchem.com/product/b10779493?utm_src=pdf-body
https://www.benchchem.com/product/b10779493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Solvent Concentration Remarks

Use of fresh, moisture-free

DMSO is recommended as

DMSO (Dimethyl Sulfoxide) > 88 mg/mL (= 200.94 mM) ]
absorbed moisture can reduce
solubility.[3]

Sonication may be required to

55 mg/mL (125.59 mM) achieve complete dissolution.

[4]

20 mg/mL -

DMF (Dimethylformamide) 20 mg/mL -

Ethanol 0.1 mg/mL Limited solubility.

Water Insoluble -

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL -

In Vivo Formulation Solubility

For animal studies, specific formulations are required to ensure bioavailability and minimize
toxicity. The following formulations have been reported to yield clear solutions. It is
recommended to prepare these solutions fresh for each experiment.

Formulation Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

) > 2.5 mg/mL (=5.71 mM)
Saline

10% DMSO, 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (=5.71 mM)

Storage and Stability

Proper storage of CTX-0294885 hydrochloride is critical to maintain its chemical integrity and
biological activity.
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Storage ]
Form Duration Notes
Temperature

) Store protected from
Solid (Powder) -20°C 3 years ) ]
light and moisture.

o Aliquot to avoid
Stock Solution in

-80°C 1-2 years repeated freeze-thaw
Solvent
cycles.[1][3]
Stability may vary
depending on the
-20°C 1 month - 1 year

solvent and

concentration.[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

o Preparation: Allow the vial of CTX-0294885 hydrochloride powder to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of the compound using a calibrated
analytical balance in a chemical fume hood.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For example, to
prepare a 10 mM stock solution from 1 mg of CTX-0294885 hydrochloride (M.W. 474.39
g/mol ), add 210.79 pL of DMSO.

e Solubilization: Vortex the solution thoroughly. Gentle warming (37°C) and/or sonication can
be used to aid dissolution if precipitation is observed.[1]

o Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.
Store at -80°C for long-term storage.

Protocol 2: Preparation of an In Vivo Formulation

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/CTX-0294885.html
https://www.selleckchem.com/products/ctx-0294885.html
https://www.medchemexpress.com/CTX-0294885.html
https://www.selleckchem.com/products/ctx-0294885.html
https://www.benchchem.com/product/b10779493?utm_src=pdf-body
https://www.benchchem.com/product/b10779493?utm_src=pdf-body
https://www.medchemexpress.com/CTX-0294885.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This protocol describes the preparation of a formulation containing 10% DMSO, 40% PEG300,
5% Tween-80, and 45% saline.

« Initial Dissolution: Prepare a concentrated stock solution of CTX-0294885 hydrochloride in
DMSO (e.g., 25 mg/mL).

e Solvent Addition Sequence: In a sterile tube, add the required volume of the DMSO stock
solution.

e Sequentially add PEG300, Tween-80, and saline to the DMSO solution, ensuring the solution
is clear after each addition.[4]

e Mixing: Vortex the solution thoroughly between the addition of each component to ensure a
homogenous mixture.

» Final Concentration: Adjust the final volume with saline to achieve the desired final
concentration of CTX-0294885 hydrochloride.

Use: It is highly recommended to use this formulation immediately after preparation.[3]

Visualizations
Experimental Workflow: Reconstitution and Storage
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Workflow for CTX-0294885 Hydrochloride Handling
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CTX-0294885 HCI as a Broad-Spectrum Kinase Inhibitor

Simplified Kinase Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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